2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamine

• IUPAC Name: 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C15H21N3O/c1-2-10-19-15-5-3-4-14(11-15)12-16-6-8-18-9-7-17-13-18/h3-5,7,9,11,13,16H,2,6,8,10,12H2,1H3
• InChI Key: QHLVWZHAJZUSBA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)CNCCN2C=CN=C2
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamine, also known as O-Desmethylvenlafaxine, is a chemical compound that belongs to the class of serotonin-norepinephrine reuptake inhibitors (SNRIs). It is an important intermediate in the synthesis of Venlafaxine, a commonly prescribed antidepressant medication. O-Desmethylvenlafaxine has been studied extensively due to its potential therapeutic applications in treating depression, anxiety, and other related disorders.

Mechanism of Action

2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine works by inhibiting the reuptake of serotonin and norepinephrine, two neurotransmitters that play a crucial role in regulating mood, anxiety, and stress. By blocking the reuptake of these neurotransmitters, 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine increases their availability in the brain, which can lead to improved mood and reduced anxiety.
Biochemical and Physiological Effects:
2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of serotonin and norepinephrine in the brain, which can improve mood and reduce anxiety. It has also been shown to have analgesic effects, which may make it useful in treating chronic pain conditions.

Advantages and Limitations for Lab Experiments

2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine has several advantages for lab experiments. It is readily available and relatively easy to synthesize, which makes it a cost-effective option for researchers. It also has well-established pharmacological properties, which can simplify experimental design. However, 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine has some limitations for lab experiments. Its effects can be dose-dependent, which can make it difficult to interpret results. It also has a relatively short half-life, which can make it challenging to maintain consistent drug levels in animal models.

Future Directions

There are several future directions for research on 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine. One area of interest is its potential use in treating other mood and anxiety disorders, such as bipolar disorder and post-traumatic stress disorder. Another area of research is the development of more effective and efficient synthesis methods for 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine. Additionally, there is interest in exploring the potential of 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine as a treatment for chronic pain conditions, such as fibromyalgia and neuropathic pain. Finally, there is ongoing research on the mechanism of action of 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine, which may lead to the development of more targeted and effective treatments for mood and anxiety disorders.

Synthesis Methods

The synthesis of 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine involves multiple steps. It begins with the reaction of 3-propoxybenzaldehyde with 2-imidazolidone to form 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]acetamide. This intermediate is then reduced with sodium borohydride to produce 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine. The synthesis of 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine has been optimized over the years to improve yield and purity.

Scientific Research Applications

2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine has been studied extensively for its potential therapeutic applications. It has been shown to have antidepressant effects in preclinical studies, and clinical trials have demonstrated its efficacy in treating major depressive disorder and anxiety disorders. 2-imidazol-1-yl-N-[(3-propoxyphenyl)methyl]ethanamineenlafaxine has also been investigated for its potential use in treating neuropathic pain, fibromyalgia, and hot flashes associated with menopause.